Cas no 160711-63-7 (rac-benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 160711-63-7
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5638479
• PubChem ID: 165942455
• Update Time: 2025-06-09

rac-benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28282597
• 160711-63-7
• rac-benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3,4-dihydroxy-2-(hydroxymethyl)-, phenylmethyl ester, [2R-(2α,3β,4β)]- (9CI)

• Inchi： 1S/C13H17NO5/c15-7-10-12(17)11(16)6-14(10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-12,15-17H,6-8H2/t10-,11+,12-/m1/s1
• InChI Key： NBVSFFHDXZDNOS-GRYCIOLGSA-N
• SMILES： O[C@H]1[C@H](CN(C(=O)OCC2C=CC=CC=2)[C@@H]1CO)O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 459.3±45.0 °C(Predicted)
• pka: 13.95±0.60(Predicted)

Additional information on rac-benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Professional Introduction to Rac-Benzyl (2R,3R,4S)-3,4-Dihydroxy-2-(Hydroxymethyl)pyrrolidine-1-Carboxylate (CAS No 160711-63-7)

Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 160711-63-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The intricate stereochemistry of this molecule, characterized by the presence of multiple stereocenters, makes it a subject of extensive research and development in drug discovery.

The< strong>nomenclature of this compound follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The term "rac-" indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral center at positions 2, 3, and 4. The presence of multiple hydroxyl groups and a hydroxymethyl group further enhances its potential reactivity and biological interactions. This molecular structure suggests that it may serve as a precursor or intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate has been investigated for its potential role in modulating various biological processes. Its structural features make it a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in metabolic disorders and inflammatory responses.

One of the most compelling aspects of this compound is its stereochemical diversity. The specific arrangement of stereocenters at positions 2, 3, and 4 can significantly influence its biological activity. Studies have shown that enantiomers can exhibit vastly different pharmacological properties despite having identical chemical formulas. This phenomenon underscores the importance of understanding the three-dimensional structure of molecules in drug design. Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate serves as an excellent model for studying the impact of stereochemistry on molecular recognition and binding affinity.

The< strong>synthesis of this compound presents both challenges and opportunities for chemists. The multiple stereocenters require careful control during the synthetic process to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled researchers to produce enantiomerically pure forms of this compound, which are essential for evaluating their biological activity. These synthetic strategies often involve chiral auxiliaries or catalysts that facilitate the formation of specific stereocenters with high selectivity.

Recent research has highlighted the potential applications of Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate in the treatment of neurological disorders. Studies suggest that this compound may interact with neurotransmitter systems involved in conditions such as depression and anxiety. Its ability to modulate these systems could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. Additionally, its structural complexity suggests that it may have applications in other therapeutic areas, including oncology and anti-inflammatory diseases.

The< strong>pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical utility. Preliminary studies indicate that Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate exhibits favorable pharmacokinetic characteristics that could enhance its bioavailability and therapeutic window. Further studies are needed to fully elucidate these properties and optimize drug delivery systems.

In conclusion, Rac-Benzyl (2R,3R,4S)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No 160711-63-7) is a compound with significant potential in pharmaceutical research and development. Its complex stereochemistry and diverse functional groups make it a valuable tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this molecule，its importance in drug discovery is likely to grow even further.